N-(1-cyanocyclopentyl)-5-(ethylsulfamoyl)-2-fluorobenzamide
Overview
Description
“N-(1-cyanocyclopentyl)pentanamide” is a chemical compound with the molecular formula C11H18N2O . Its CAS number is 194984-24-2 .
Molecular Structure Analysis
The molecular structure of “N-(1-cyanocyclopentyl)pentanamide” consists of 11 carbon atoms, 18 hydrogen atoms, 2 nitrogen atoms, and 1 oxygen atom .Physical And Chemical Properties Analysis
“N-(1-cyanocyclopentyl)pentanamide” has a predicted boiling point of 399.9±21.0 °C and a predicted density of 1.01±0.1 g/cm3 . Its pKa is predicted to be 13.24±0.20 .properties
IUPAC Name |
N-(1-cyanocyclopentyl)-5-(ethylsulfamoyl)-2-fluorobenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18FN3O3S/c1-2-18-23(21,22)11-5-6-13(16)12(9-11)14(20)19-15(10-17)7-3-4-8-15/h5-6,9,18H,2-4,7-8H2,1H3,(H,19,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OSYHRDHPPAPZEU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNS(=O)(=O)C1=CC(=C(C=C1)F)C(=O)NC2(CCCC2)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18FN3O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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